Cas no 26117-28-2 (N-Acetyl-D-cysteine)

• Product Name: N-Acetyl-D-cysteine
• CAS No: 26117-28-2
• MF: C₅H₉NO₃S
• MW: 163.194860219955
• MDL: MFCD00269768
• CID: 260792
• PubChem ID: 94364
• Update Time: 2025-04-19

N-Acetyl-D-cysteine Chemical and Physical Properties

Names and Identifiers

• D-Cysteine, N-acetyl-
• (2S)-2-acetamido-3-sulfanylpropanoic acid
• N-ACETYL-D-CYSTEINE
• acetylcysteine
• D-Cysteine,N-acetyl
• Lopac-A-7250
• N-acetyl-3-mercaptoalanine
• N-Acetylcysteine
• EN300-6991250
• HY-136386
• NSC-755856
• EINECS 247-470-5
• N-acetyl-d-cys
• UNII-L305827QJJ
• NINDS_000530
• n-acetyl-d-cystein
• BBA11728
• CHEMBL507900
• NSC755856
• KBioSS_000384
• Spectrum_000024
• AKOS006275410
• L305827QJJ
• NCGC00015086-02
• (S)-N-acetyl-cysteine
• NCGC00094578-01
• SCHEMBL1384791
• (S)-2-Acetamido-3-mercaptopropanoic acid
• NCGC00094578-02
• Q27896281
• IDI1_000530
• DTXSID60180751
• KBio2_000384
• KBio1_000530
• NCGC00015086-01
• CS-0128949
• MFCD00269768
• D94631
• KBio2_005520
• DivK1c_000530
• AS-17941
• PWKSKIMOESPYIA-SCSAIBSYSA-N
• 26117-28-2
• HMS501K12
• KBio2_002952
• Pharmakon1600-01500105
• NS00084209
• (2S)-2-acetamido-3-sulanylpropanoic acid
• 2S-Acetylamino-3-mercaptopropanoic Acid; D-N-Acetylcysteine; N-Acetyl-(S)-cysteine;
• acetylcysteine, (D)-
• DB-343785
• DTXCID00103242
• CHEBI:231077
• BRD-K67174965-001-02-7
• N-Acetyl-D-cysteine

• MDL： MFCD00269768
• Inchi： 1S/C5H9NO3S/c1-3(7)6-4(2-10)5(8)9/h4,10H,2H2,1H3,(H,6,7)(H,8,9)/t4-/m1/s1
• InChI Key： PWKSKIMOESPYIA-SCSAIBSYSA-N
• SMILES： SC[C@H](C(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 163.03000
• Monoisotopic Mass: 163.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 67.4A^2

Experimental Properties

• Density: 1.294
• Boiling Point: 407.7°C at 760 mmHg
• Flash Point: 200.4°C
• Refractive Index: 1.518
• PSA: 108.69000
• LogP: 0.34580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives